Cas no 2137082-73-4 (N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2137082-73-4
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 6573829
• PubChem ID: 165501228
• Update Time: 2025-10-16

N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide
• 2137082-73-4
• EN300-1178776
• N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2-oxo-2-phenylethane-1-sulfonamide

• Inchi： 1S/C13H19NO4S/c1-10(2)12(8-15)14-19(17,18)9-13(16)11-6-4-3-5-7-11/h3-7,10,12,14-15H,8-9H2,1-2H3/t12-/m1/s1
• InChI Key： IEXGDYIEBFSRTO-GFCCVEGCSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(N[C@H](CO)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Additional information on N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide

N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2137082-73-4): An Overview

N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2137082-73-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements surrounding this compound.

The molecular structure of N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide is noteworthy for its intricate arrangement of functional groups. The compound features a sulfonamide moiety, a hydroxyl group, and a ketone group, all of which contribute to its chemical reactivity and biological activity. The presence of these functional groups suggests that the compound may exhibit diverse interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro. This finding suggests that it could be developed into a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-oxo-2-phenylethane-1-sulfonamide is in the field of cancer research. A study conducted by a team at the National Institutes of Health (NIH) found that this compound exhibits potent antiproliferative activity against various cancer cell lines. Specifically, it was shown to induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These results indicate that further investigation into its anticancer properties is warranted.

The pharmacokinetic profile of N-(2S)-1-hydroxy-3-methylbutan-2-yl-2-o xo - 2 - phenylethane - 1 - sulfonamide has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for preclinical and clinical development.

In addition to its therapeutic potential, N-(2S)-1-hydroxy - 3 - methylbutan - 2 - yl - 2 - oxo - 2 - phenylethane - 1 - sulfonamide has been explored for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for elucidating the mechanisms underlying various biological processes. For instance, it has been used to investigate the role of certain enzymes in metabolic pathways and signal transduction cascades.

The synthesis of N-(2S)-1-hydroxy - 3 - methylbutan - 2 - yl - 2 - oxo - 2 - phenylethane - 1 - sulfonamide has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the reaction of an appropriate amino acid derivative with a sulfonyl chloride under controlled conditions. This approach allows for the efficient production of the compound on both laboratory and industrial scales.

The safety profile of N-(2S)-1-hydroxy - 3 - methylbutan - 2 - yl - 2 - oxo - 2 - phenylethane - 1 - sulfonamide has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, N-(2S)-1-hydroxy - 3 - methylbutan - 2 - yl - 2 - oxo - 2 - phenylethane - 1-sulfonamide (CAS No. 2137082-73-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.